Cas no 135425-66-0 (6-ethyl-2,2,5-trimethyl-4H-1,3-dioxin-4-one)

• Product Name: 6-ethyl-2,2,5-trimethyl-4H-1,3-dioxin-4-one
• CAS No: 135425-66-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 2902043
• PubChem ID: 15062832
• Update Time: 2025-04-21

6-ethyl-2,2,5-trimethyl-4H-1,3-dioxin-4-one Chemical and Physical Properties

Names and Identifiers

• 135425-66-0
• DB-108099
• SCHEMBL16148400
• 6-ethyl-2,2,5-trimethyl-1,3-dioxin-4-one
• BLPJBNPHCHJXJN-UHFFFAOYSA-N
• 6-ethyl-2,2,5-trimethyl-4H-1,3-dioxin-4-one

• Inchi： 1S/C9H14O3/c1-5-7-6(2)8(10)12-9(3,4)11-7/h5H2,1-4H3
• InChI Key： BLPJBNPHCHJXJN-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C)C(=O)OC1(C)C

Computed Properties

• Exact Mass: 170.094294304Da
• Monoisotopic Mass: 170.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų